7-(2-Azido-acetyl)-4-hydroxy-3H-benzothiazol-2-one

• Molecular Formula: C9H6N4O3S
• Molecular Weight: 250.24 g/mol
• IUPAC Name: 7-(2-azidoacetyl)-4-hydroxy-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H6N4O3S/c10-13-11-3-6(15)4-1-2-5(14)7-8(4)17-9(16)12-7/h1-2,14H,3H2,(H,12,16)
• InChI Key: WAIPKZDWTPJYJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1C(=O)CN=[N+]=[N-])SC(=O)N2)O

Description

7-(2-Azido-acetyl)-4-hydroxy-3H-benzothiazol-2-one is a useful research compound. Its molecular formula is C9H6N4O3S and its molecular weight is 250.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-(2-Chloro-acetyl)-4-hydroxy-3H-benzothiazol-2-one (example 1, step a) (331 g) was dissolved in N,N-dimethylformamide (1800 mL) and stirred in an ice bath for 10 minutes. Sodium azide (88.3 g) was added portionwise over 15 minutes. The reaction was stirred for 72 hours and then the reaction mixture was divided into 3 equal portions and each quenched separately into ice and water (2.5 L). The solid was filtered off and washed with water (1 L) and re-suspended in acetonitrile (1.5 L). The solvent was evaporated and a further portion of acetonitrile (1 L) added and solvent evaporated again to dry the product. Diethyl ether (1.5 L) was added and the mixture stirred to achieve an homogeneous suspension. The solid was collected and dried in vacuo at 35° C. for 24 hours to give the subtitled compound. Yield 285 g.